Cas no 100276-64-0 (2,3,4,5-Tetrafluoro-α-(2-formyl-2-methylhydrazinyl)methylene-β-oxobenzenepropanoic Acid Ethyl Ester)

• Product Name: 2,3,4,5-Tetrafluoro-α-(2-formyl-2-methylhydrazinyl)methylene-β-oxobenzenepropanoic Acid Ethyl Ester
• CAS No: 100276-64-0
• MF: C₁₄H₁₂F₄N₂O₄
• MW: 348.249697685242
• CID: 2084875
• Update Time: 2025-07-08

2,3,4,5-Tetrafluoro-α-(2-formyl-2-methylhydrazinyl)methylene-β-oxobenzenepropanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrafluoro-α-[(2-formyl-2-methylhydrazinyl)methylene]-β-oxobenzenepropanoic Acid Ethyl Ester
• 2,3,4,5-Tetrafluoro-α-[(2-formyl-2-methylhydrazinyl)methylene]-β-oxobenzenepropanoic Acid Ethyl Este
• 2-(2,3,4,5-Tetrafluorbenzoyl)-3-(2-formyl-2-methylhydrazino)acrylsaeure-ethylester
• 2,3,4,5-Tetrafluoro-α-(2-formyl-2-methylhydrazinyl)methylene-β-oxobenzenepropanoic Acid Ethyl Ester

• Inchi： 1S/C14H12F4N2O4/c1-3-24-14(23)8(5-19-20(2)6-21)13(22)7-4-9(15)11(17)12(18)10(7)16/h4-6,22H,3H2,1-2H3/b13-8+,19-5+
• InChI Key： QAGKGOFBKXFOTP-OMTSZZJNSA-N
• SMILES： FC1C(=C(C(=CC=1/C(=C(/C=N/N(C=O)C)\C(=O)OCC)/O)F)F)F

Experimental Properties

• Density: 1.409±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),

Additional information on 2,3,4,5-Tetrafluoro-α-(2-formyl-2-methylhydrazinyl)methylene-β-oxobenzenepropanoic Acid Ethyl Ester

Comprehensive Overview of 2,3,4,5-Tetrafluoro-α-(2-formyl-2-methylhydrazinyl)methylene-β-oxobenzenepropanoic Acid Ethyl Ester (CAS No. 100276-64-0)

The compound 2,3,4,5-Tetrafluoro-α-(2-formyl-2-methylhydrazinyl)methylene-β-oxobenzenepropanoic Acid Ethyl Ester (CAS No. 100276-64-0) is a highly specialized fluorinated organic molecule with significant applications in pharmaceutical and agrochemical research. Its intricate structure, featuring a tetrafluorinated benzene ring and a hydrazinyl methylene moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential role in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative solutions in drug discovery.

In recent years, the scientific community has focused on fluorinated compounds like 2,3,4,5-Tetrafluoro-α-(2-formyl-2-methylhydrazinyl)methylene-β-oxobenzenepropanoic Acid Ethyl Ester due to their unique physicochemical properties. Fluorination enhances metabolic stability and bioavailability, making such compounds attractive for medicinal chemistry. This molecule's ethyl ester group further improves its solubility, a critical factor in formulation development. With the rise of personalized medicine and targeted therapies, this compound is being explored for its ability to modulate specific biological pathways, addressing unmet medical needs.

The synthesis of CAS No. 100276-64-0 involves multi-step organic reactions, including condensation and fluorination processes. Its β-oxo ester functionality is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. Analysts highlight its potential in crop protection research, where fluorinated analogs are gaining traction for their efficacy against resistant pests. Environmental sustainability concerns have also driven interest in this compound, as its derivatives may offer lower ecological impact compared to traditional agrochemicals.

From a commercial perspective, 2,3,4,5-Tetrafluoro-α-(2-formyl-2-methylhydrazinyl)methylene-β-oxobenzenepropanoic Acid Ethyl Ester represents a niche but growing segment in fine chemicals. Suppliers emphasize its high purity grades (>98%) for research applications, catering to the pharmaceutical industry's stringent quality requirements. The compound's stability under controlled conditions makes it suitable for long-term storage, a practical advantage for laboratories. As green chemistry principles gain prominence, synthetic routes for this molecule are being optimized to reduce waste and energy consumption.

Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing CAS No. 100276-64-0. Researchers frequently search for its spectral data and chromatographic methods, reflecting the compound's analytical complexity. The presence of multiple fluorine atoms creates distinctive spectral patterns that aid in structural verification. Patent literature reveals ongoing investigations into this compound's derivatives, particularly for central nervous system applications, demonstrating its versatility across therapeutic areas.

Quality control protocols for 2,3,4,5-Tetrafluoro-α-(2-formyl-2-methylhydrazinyl)methylene-β-oxobenzenepropanoic Acid Ethyl Ester typically include HPLC purity analysis and residual solvent testing. The compound's shelf life and storage conditions (often recommended at -20°C under inert atmosphere) are frequent topics in technical inquiries. With increasing regulatory scrutiny on chemical substances, proper documentation of its safety data and handling procedures has become crucial for research institutions and manufacturers alike.

The global market for fluorinated fine chemicals like CAS No. 100276-64-0 is projected to grow steadily, driven by pharmaceutical R&D investments. Regional analyses show particular demand in biotechnology hubs across North America and Asia-Pacific. Custom synthesis services for this compound have emerged as a valuable offering for research organizations lacking specialized fluorination capabilities. As computational chemistry tools advance, molecular modeling studies of this compound are providing deeper insights into its structure-activity relationships.

In academic settings, 2,3,4,5-Tetrafluoro-α-(2-formyl-2-methylhydrazinyl)methylene-β-oxobenzenepropanoic Acid Ethyl Ester serves as an educational example of advanced heterocyclic chemistry. Its synthesis challenges students to master protective group strategies and multistep purification techniques. The compound's relevance to current drug discovery paradigms makes it a frequent subject in graduate-level organic chemistry curricula, particularly in modules addressing fluorine in medicinal chemistry.

Future research directions for this compound may explore its bioconjugation potential and prodrug applications. The formyl hydrazine moiety presents opportunities for creating targeted delivery systems, a hot topic in nanomedicine research. As analytical technologies evolve, more detailed studies of its metabolic fate and pharmacokinetic properties are anticipated, potentially unlocking new therapeutic applications for this structurally complex molecule.